Cas no 5514-98-7 (Tert-butyl 6-aminohexanoate)

• Product Name: Tert-butyl 6-aminohexanoate
• CAS No: 5514-98-7
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• MDL: MFCD12804788
• CID: 352714
• PubChem ID: 10750089
• Update Time: 2025-06-09

Tert-butyl 6-aminohexanoate Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 6-amino-, 1,1-dimethylethyl ester
• tert-butyl 6-aminohexanoate
• tert-Butyl 6-aminocaproate
• t-butyl-6-aminocaproate
• tert-butyl 6-amino-hexanoate
• ARKHCHKVZVMJRX-UHFFFAOYSA-N
• 6-Aminohexanoic acid tert-butyl ester
• A1-13372
• t-Butyl 6-aminohexanoate
• Tert-butyl6-aminohexanoate
• AKOS010134683
• SCHEMBL1952053
• MFCD12804788
• SY269301
• 5-Boc-1-pentanamine
• 5514-98-7
• BS-13844
• F8881-0264
• Z600614496
• DTXSID50444319
• EN300-93869
• CS-B1584
• DB-110520
• Tert-butyl 6-aminohexanoate

• MDL： MFCD12804788
• Inchi： 1S/C10H21NO2/c1-10(2,3)13-9(12)7-5-4-6-8-11/h4-8,11H2,1-3H3
• InChI Key： ARKHCHKVZVMJRX-UHFFFAOYSA-N
• SMILES： O(C(CCCCCN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 187.15733
• Monoisotopic Mass: 187.157228913 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• Molecular Weight: 187.28
• XLogP3: 1.2

Experimental Properties

• PSA: 52.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Tert-butyl 6-aminohexanoate

Tert-butyl 6-aminohexanoate: A Versatile Compound with Diverse Applications in Chemical and Pharmaceutical Research

Tert-butyl 6-aminohexanoate (CAS No. 5514-98-7) is a significant compound in the realm of chemical and pharmaceutical research, known for its unique properties and versatile applications. This compound is a tert-butyl ester of 6-aminohexanoic acid, characterized by its stable structure and functional groups that make it an ideal candidate for various synthetic and biological processes.

The chemical structure of tert-butyl 6-aminohexanoate consists of a long aliphatic chain with an amino group at the sixth carbon position and a tert-butyl ester group at the carboxylic acid end. This combination provides the compound with both hydrophilic and hydrophobic properties, making it suitable for a wide range of applications, including drug delivery systems, polymer synthesis, and as a building block in organic synthesis.

In recent years, tert-butyl 6-aminohexanoate has gained significant attention in the pharmaceutical industry due to its potential as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The tert-butyl ester group in tert-butyl 6-aminohexanoate can be cleaved by esterases, releasing the active drug molecule. This property is particularly useful for improving the solubility, stability, and bioavailability of drugs, thereby enhancing their therapeutic efficacy.

One of the key areas where tert-butyl 6-aminohexanoate has shown promise is in the development of targeted drug delivery systems. By conjugating this compound with specific targeting ligands or nanoparticles, researchers can achieve precise delivery of therapeutic agents to desired sites within the body. This approach not only enhances the effectiveness of the treatment but also minimizes side effects associated with systemic administration.

In addition to its applications in drug delivery, tert-butyl 6-aminohexanoate is also used as a monomer in polymer synthesis. The presence of both an amino group and an ester group allows for controlled polymerization reactions, leading to the formation of functional polymers with tailored properties. These polymers find applications in various fields, including biomedicine, materials science, and environmental remediation.

The stability and reactivity of tert-butyl 6-aminohexanoate make it an excellent starting material for organic synthesis. Chemists can leverage its functional groups to synthesize a wide range of complex molecules, including natural products, pharmaceuticals, and advanced materials. Recent studies have explored the use of this compound in asymmetric synthesis, where it serves as a chiral auxiliary to control stereochemistry during reactions.

In the context of pharmaceutical research, tert-butyl 6-aminohexanoate has been investigated for its potential as an intermediate in the synthesis of novel antiviral agents. The amino group can be modified to introduce antiviral functionalities, while the tert-butyl ester group ensures stability during synthesis and storage. This dual functionality makes it a valuable tool in the development of new antiviral therapies.

Beyond its pharmaceutical applications, tert-butyl 6-aminohexanoate has also found use in agrochemicals. Its ability to enhance solubility and stability makes it suitable for formulating pesticides and herbicides that are more effective and environmentally friendly. Researchers are exploring ways to incorporate this compound into sustainable agricultural practices to improve crop yields while minimizing environmental impact.

The versatility of tert-butyl 6-aminohexanoate extends to its use in analytical chemistry as well. Due to its unique chemical properties, it can be used as a derivatizing agent to enhance the detectability of certain analytes in chromatographic techniques such as gas chromatography (GC) and liquid chromatography (LC). This application is particularly useful in environmental monitoring and forensic analysis.

In conclusion, tert-butyl 6-aminohexanoate (CAS No. 5514-98-7) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers working in chemical and pharmaceutical fields. As ongoing research continues to uncover new possibilities for this compound, its importance is likely to grow even further.